Cas no 1806464-91-4 (Ethyl 2-iodo-3-(3-oxopropyl)benzoate)

• Product Name: Ethyl 2-iodo-3-(3-oxopropyl)benzoate
• CAS No: 1806464-91-4
• MF: C₁₂H₁₃IO₃
• MW: 332.134296178818
• CID: 4795060
• Update Time: 2025-08-05

Ethyl 2-iodo-3-(3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-(3-oxopropyl)benzoate

• Inchi： 1S/C12H13IO3/c1-2-16-12(15)10-7-3-5-9(11(10)13)6-4-8-14/h3,5,7-8H,2,4,6H2,1H3
• InChI Key： MKXGWGXZNZGYSZ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-iodo-3-(3-oxopropyl)benzoate

Ethyl 2-iodo-3-(3-oxopropyl)benzoate (CAS No. 1806464-91-4): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethyl 2-iodo-3-(3-oxopropyl)benzoate, identified by its CAS number 1806464-91-4, is a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the synthesis of biologically active molecules. The presence of both an iodo substituent and an ester group attached to a benzoate core provides a versatile platform for further functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The iodo group on the aromatic ring of Ethyl 2-iodo-3-(3-oxopropyl)benzoate serves as a reactive handle for cross-coupling reactions, which are fundamental in constructing complex molecular architectures. These reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, enable the introduction of diverse substituents onto the aromatic ring. This capability is particularly useful in medicinal chemistry, where precise control over molecular structure is essential for optimizing pharmacological properties.

The 3-(3-oxopropyl) moiety adds another layer of reactivity to the molecule. The ester group can undergo various transformations, such as hydrolysis, amidation, or reduction, allowing for the creation of different functional groups. This flexibility is crucial for designing molecules with specific biological activities. For instance, hydrolysis of the ester can yield a carboxylic acid derivative, which can be further modified to produce bioactive peptides or inhibitors.

In recent years, Ethyl 2-iodo-3-(3-oxopropyl)benzoate has been explored in the context of drug discovery and development. Its structural motif is reminiscent of natural products and pharmacophores found in various therapeutic agents. Researchers have leveraged its reactivity to synthesize analogs with enhanced biological activity. For example, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties.

The compound's utility extends beyond pharmaceutical applications. In chemical biology, Ethyl 2-iodo-3-(3-oxopropyl)benzoate has been used as a tool compound to study enzyme mechanisms and probe protein-ligand interactions. Its ability to undergo selective modifications allows researchers to design probes that can interact with specific biological targets. Such studies contribute to our understanding of disease pathways and can inform the development of targeted therapies.

The synthesis of Ethyl 2-iodo-3-(3-oxopropyl)benzoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a benzoic acid derivative followed by esterification and halogenation. These steps showcase the compound's role as a building block in organic synthesis. The efficiency and scalability of these synthetic routes are critical for industrial applications where large quantities of the compound may be required.

The growing interest in Ethyl 2-iodo strong>-3-(3- oxopropyl strong >)< strong >benzoate strong >is reflected in the increasing number of publications reporting its use in various research contexts. Academic laboratories and pharmaceutical companies alike have utilized this compound to develop new molecules with potential therapeutic value. The versatility of its structural features makes it a preferred choice for medicinal chemists seeking innovative solutions for drug design challenges.

Future research directions may explore novel synthetic strategies to improve the accessibility and functionality of Ethyl 2-i od o -3-(3-o xoprop yl)-b enzoate . Advances in catalytic methods could enable more efficient transformations, reducing costs and environmental impact. Additionally, computational studies may help predict new applications for this compound by identifying untapped synthetic possibilities.

In conclusion, Ethyl 2-i od o -3-(3-o xoprop yl)-b enzoate (CAS No. 1806464-91-4) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of innovative therapeutic agents.